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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B15589619

Get Quote

CAS Number: 89104-59-6 Molecular Formula: C₂₀H₂₂O₅ Molecular Weight: 342.4 g/mol

Introduction
4-O-Demethylisokadsurenin D is a naturally occurring lignan that has been isolated from the

plant Piper kadsura (Choisy) Ohwi.[1][2][3] Lignans are a class of polyphenolic compounds

known for their diverse biological activities, and extracts from Piper kadsura have been

traditionally used in East Asian medicine for the treatment of conditions like rheumatic

diseases.[1] Pharmacological studies on the extracts and compounds from Piper kadsura have

indicated a range of activities, including anti-inflammatory, analgesic, antioxidant,

neuroprotective, anticancer, and antiviral effects.[1] However, specific in-depth research on 4-
O-Demethylisokadsurenin D itself is limited in publicly available scientific literature. This

guide aims to synthesize the available information and provide a framework for future research

and development.

Physicochemical Properties
While detailed experimental data on the physicochemical properties of 4-O-
Demethylisokadsurenin D are not extensively reported, its chemical structure suggests it is a
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relatively non-polar molecule, soluble in organic solvents like chloroform, dichloromethane,

ethyl acetate, and DMSO.

Table 1: Physicochemical Properties of 4-O-Demethylisokadsurenin D

Property Value Source

CAS Number 89104-59-6 --INVALID-LINK--

Molecular Formula C₂₀H₂₂O₅ --INVALID-LINK--

Molecular Weight 342.4 g/mol --INVALID-LINK--

Appearance Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

--INVALID-LINK--

Biological Activities and Potential Therapeutic Areas
The broader class of lignans and extracts from Piper kadsura have demonstrated a variety of

biological activities, suggesting potential therapeutic applications for 4-O-
Demethylisokadsurenin D. It is important to note that the following are inferred from related

compounds and extracts, and specific studies on 4-O-Demethylisokadsurenin D are needed

for confirmation.

Anti-Inflammatory Activity
Extracts of Piper kadsura have shown potent anti-inflammatory effects.[2] For instance, the n-

hexane and chloroform soluble fractions of a methanol extract demonstrated significant

inhibition of nitric oxide (NO) production in LPS-activated BV-2 microglial cells.[4][5] This

suggests that compounds within these fractions, which would likely include 4-O-
Demethylisokadsurenin D, may possess anti-neuroinflammatory properties.
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Anticancer Activity
Lignans as a chemical class are known to possess antitumor activities.[6] While no specific

studies on the anticancer effects of 4-O-Demethylisokadsurenin D were identified, other

compounds isolated from Piper kadsura have exhibited cytotoxicity against various human

tumor cell lines, including A549 (lung), SK-OV-3 (ovarian), SK-MEL-2 (skin), and HCT15 (colon)

cells.[5]

Neuroprotective Effects
The inhibition of NO production in microglial cells by Piper kadsura extracts points towards a

potential neuroprotective role.[4][5] Neuroinflammation is a key factor in the pathogenesis of

various neurodegenerative diseases.

Experimental Protocols
Detailed experimental protocols specifically for 4-O-Demethylisokadsurenin D are not

available. However, general methodologies for the isolation and study of lignans from Piper

kadsura can be adapted.

Isolation and Purification
A general workflow for the isolation of lignans from Piper kadsura is outlined below.
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Dried aerial parts of Piper kadsura

Methanol Extraction

Solvent Partitioning
(n-hexane, CHCl3, n-BuOH)

Column Chromatography
(Silica gel, Sephadex LH-20)

Semi-preparative HPLC

4-O-Demethylisokadsurenin D

Click to download full resolution via product page

Caption: General workflow for the isolation of 4-O-Demethylisokadsurenin D.

In Vitro Anti-Inflammatory Assay (Nitric Oxide
Production)
A common method to assess the anti-inflammatory potential of natural products is to measure

their effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage

or microglial cell lines (e.g., RAW 264.7 or BV-2).

Table 2: Example Protocol for In Vitro NO Production Assay
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Step Description

1. Cell Culture
Culture RAW 264.7 or BV-2 cells in appropriate

media and conditions.

2. Treatment
Pre-treat cells with varying concentrations of 4-

O-Demethylisokadsurenin D for 1 hour.

3. Stimulation
Stimulate the cells with LPS (e.g., 1 µg/mL) for

24 hours.

4. NO Measurement

Measure the amount of nitrite (a stable product

of NO) in the culture supernatant using the

Griess reagent.

5. Data Analysis

Calculate the percentage inhibition of NO

production compared to the LPS-only treated

control. Determine the IC₅₀ value.

Signaling Pathways
The precise signaling pathways modulated by 4-O-Demethylisokadsurenin D have not been

elucidated. However, based on the known anti-inflammatory effects of Piper kadsura extracts, it

is plausible that it may interfere with pro-inflammatory signaling cascades.
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Caption: A hypothesized signaling pathway for the anti-inflammatory action.

Future Research Directions
4-O-Demethylisokadsurenin D represents a promising but understudied natural product.

Future research should focus on:

Comprehensive Biological Screening: Evaluating its activity in a wider range of assays for

anti-inflammatory, anticancer, neuroprotective, and other potential therapeutic effects.
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Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways through which it exerts its biological effects.

In Vivo Efficacy and Safety: Conducting animal studies to determine its efficacy,

pharmacokinetic profile, and toxicological properties.

Synthesis and Analogue Development: Developing a synthetic route to enable the production

of larger quantities and the creation of novel analogues with improved activity and properties.

Conclusion
4-O-Demethylisokadsurenin D is a lignan with potential therapeutic value, inferred from the

known biological activities of its plant source, Piper kadsura, and the broader class of lignans.

While current specific data on this compound is scarce, its chemical nature and the

pharmacological profile of related compounds suggest that it warrants further investigation as a

potential lead for drug discovery, particularly in the areas of inflammatory and

neurodegenerative diseases. The generation of robust quantitative data and detailed

mechanistic studies are critical next steps to unlock the full therapeutic potential of this natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-O-Demethylisokadsurenin D: An In-Depth Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589619/docs#4-o-demethylisokadsurenin-d-an-in-
depth-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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